Cas no 106555-99-1 (2-Butanol,1,1'-(nitrosoimino)bis-)
106555-99-1 structure
Product Name:2-Butanol,1,1'-(nitrosoimino)bis-
CAS No:106555-99-1
MF:C8H18N2O3
MW:190.240122318268
CID:158979
PubChem ID:60150
Update Time:2025-04-19
2-Butanol,1,1'-(nitrosoimino)bis- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol,1,1'-(nitrosoimino)bis-
- N,N-bis(2-hydroxybutyl)nitrous amide
- 1,1'-(nitrosoimino)dibutan-2-ol
- AC1L1SNE
- Bis(2-hydroxybutyl)nitrosamine
- CCRIS 3216
- LS-46589
- DTXSID80910032
- nitrosobis(2-oxybutyl)amine
- 106555-99-1
- 2-BUTANOL, 1,1'-(NITROSOIMINO)BIS-
-
- Inchi: 1S/C8H18N2O3/c1-3-7(11)5-10(9-13)6-8(12)4-2/h7-8,11-12H,3-6H2,1-2H3
- InChI Key: MWHBHKQPXMHOEE-UHFFFAOYSA-N
- SMILES: OC(CC)CN(CC(CC)O)N=O
Computed Properties
- Exact Mass: 190.13184
- Monoisotopic Mass: 190.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.1A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.13
- Boiling Point: 370.8°Cat760mmHg
- Flash Point: 178°C
- Refractive Index: 1.494
- PSA: 73.13
- LogP: 0.51160
2-Butanol,1,1'-(nitrosoimino)bis- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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